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Compound of Interest

Compound Name: 4-Chloroquinazolin-6-yl acetate

Cat. No.: B068581 Get Quote

A Technical Overview of 4-Chloroquinazolin-6-yl
acetate
This guide provides a detailed summary of the molecular structure and properties of 4-
Chloroquinazolin-6-yl acetate, a significant heterocyclic compound utilized in medicinal

chemistry and drug discovery. The information is tailored for researchers, scientists, and

professionals in the field of drug development.

Molecular Properties
4-Chloroquinazolin-6-yl acetate is a quinazoline derivative. These compounds are of interest

in pharmaceutical research due to their broad range of biological activities. The key quantitative

data for this compound are summarized below.
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Property Value Source

Molecular Formula C₁₀H₇ClN₂O₂ [1][2][3]

Molecular Weight 222.63 g/mol [1][3][4]

Monoisotopic Mass 222.0196 Da [2]

CAS Number 179246-11-8 [3][4]

InChI Key
LSBGXLOBLBWVEN-

UHFFFAOYSA-N
[2][4]

SMILES
CC(=O)OC1=CC2=C(C=C1)N

=CN=C2Cl
[2]

Structural Representation
The two-dimensional chemical structure of 4-Chloroquinazolin-6-yl acetate is depicted in the

diagram below. This visualization clarifies the atomic arrangement and bonding within the

molecule.

Figure 1. Molecular structure of 4-Chloroquinazolin-6-yl acetate.

Applications in Research
4-Chloroquinazolin-6-yl acetate serves as a critical intermediate in the synthesis of various

pharmaceutical compounds. It is particularly noted for its application in the development of

kinase inhibitors, which are pivotal in cancer therapy. The quinazoline scaffold is a well-

established pharmacophore known for its biological activity, and this compound provides a

versatile building block for medicinal chemists to design potent and selective enzyme inhibitors

for treating oncology and inflammatory diseases.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.myskinrecipes.com/shop/en/quinazoline-derivatives/164837-4-chloroquinazolin-6-yl-acetate.html
https://pubchemlite.lcsb.uni.lu/e/compound/18967624
https://www.lookchem.com/ProductWholeProperty_LCPL675551.htm
https://www.myskinrecipes.com/shop/en/quinazoline-derivatives/164837-4-chloroquinazolin-6-yl-acetate.html
https://www.lookchem.com/ProductWholeProperty_LCPL675551.htm
https://cymitquimica.com/products/10-F771460/4-chloroquinazolin-6-yl-acetate/
https://pubchemlite.lcsb.uni.lu/e/compound/18967624
https://www.lookchem.com/ProductWholeProperty_LCPL675551.htm
https://cymitquimica.com/products/10-F771460/4-chloroquinazolin-6-yl-acetate/
https://pubchemlite.lcsb.uni.lu/e/compound/18967624
https://cymitquimica.com/products/10-F771460/4-chloroquinazolin-6-yl-acetate/
https://pubchemlite.lcsb.uni.lu/e/compound/18967624
https://www.benchchem.com/product/b068581?utm_src=pdf-body
https://www.benchchem.com/product/b068581?utm_src=pdf-body
https://www.benchchem.com/product/b068581?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/quinazoline-derivatives/164837-4-chloroquinazolin-6-yl-acetate.html
https://www.benchchem.com/product/b068581?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-Chloroquinazolin-6-yl acetate [myskinrecipes.com]

2. PubChemLite - 4-chloroquinazolin-6-yl acetate (C10H7ClN2O2) [pubchemlite.lcsb.uni.lu]

3. 4-Chloroquinazolin-6-yl acetate｜lookchem [lookchem.com]

4. 4-Chloroquinazolin-6-yl acetate | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. ["4-Chloroquinazolin-6-yl acetate" molecular structure
and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068581#4-chloroquinazolin-6-yl-acetate-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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